(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid

• Molecular Formula: C13H23N3O7S
• Molecular Weight: 365.41 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C13H23N3O7S/c1-7(5-17)24-6-9(12(21)15-4-11(19)20)16-10(18)3-2-8(14)13(22)23/h7-9,17H,2-6,14H2,1H3,(H,15,21)(H,16,18)(H,19,20)(H,22,23)/t7?,8-,9-/m0/s1
• InChI Key: QFCICQXODPSLQK-NPPUSCPJSA-N
• Isomeric SMILES: CC(CO)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N
• Canonical SMILES: CC(CO)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N

Description

(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid is a specialized, thioether-containing glutamic acid derivative of significant interest in biochemical research. This compound is structurally characterized by a peptide-like backbone incorporating a unique thioether linkage, which may mimic or interfere with natural biochemical intermediates. Its primary research value lies in the study of glutathione metabolism and related pathways, where it can serve as a potential substrate analog or inhibitor for enzymes such as glutathione synthase or other ligases involved in peptide bond formation. Researchers utilize this compound to probe the active sites and catalytic mechanisms of these enzymes, providing insights into cellular redox balance and detoxification processes. The complex stereochemistry, denoted by the (2S) and (2R) configurations, is critical for its biological activity and specificity, making high-purity synthesis essential for reliable experimental results. Supplied as a high-purity solid, this product is intended For Research Use Only and is not suitable for diagnostic, therapeutic, or any other human or veterinary use. Researchers can rely on this compound for advanced studies in enzymology, metabolic pathway analysis, and the development of novel biochemical probes.

Biological Activity

(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid is a complex amino acid derivative with potential biological significance. Its structure suggests that it may have various pharmacological activities, particularly in metabolic pathways and enzyme interactions.

Property	Value
Molecular Formula	C13H23N3O7S
Molecular Weight	365.41 g/mol
IUPAC Name	(2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
InChI Key	QFCICQXODPSLQK-NPPUSCPJSA-N

The biological activity of this compound can be attributed to its ability to interact with various biological targets, including enzymes and receptors involved in metabolic processes. Preliminary studies suggest that it may act as an inhibitor or modulator of specific enzymes, which could lead to therapeutic effects in conditions such as metabolic disorders and cancer.

Case Studies and Research Findings

• Metabolic Pathways : Research indicates that compounds similar to (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(1-hydroxypropan-2-ylsulfanyl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid can influence key metabolic pathways, particularly those involving amino acid metabolism and energy production. For instance, studies have shown that modifications in amino acid structures can enhance their bioavailability and efficacy in metabolic regulation.
• Antioxidant Activity : Some derivatives have demonstrated antioxidant properties, which may protect cells from oxidative stress. This property is crucial for preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.
• Enzyme Interaction Studies : Investigations into the interaction of this compound with enzymes such as glycine C-acetyltransferase have revealed potential inhibitory effects, which could be leveraged for therapeutic applications in conditions where these enzymes are dysregulated.

Tables of Biological Activities

Activity Type	Observed Effects	Reference
Enzyme Inhibition	Inhibition of glycine C-acetyltransferase
Antioxidant Properties	Reduction of oxidative stress markers
Metabolic Regulation	Modulation of amino acid metabolism

Comparison with Similar Compounds

Glutathione (GSH)

• Structure: (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid.
• Key Differences : The target compound replaces GSH’s sulfhydryl (-SH) group with a 1-hydroxypropan-2-ylsulfanyl moiety.
• Functional Implications: GSH is a critical antioxidant, maintaining cellular redox balance via the GSH:GSSG ratio. GSH serves as a cofactor for glutathione S-transferases (GSTs), which catalyze detoxification reactions (e.g., busulfan conjugation). The modified substituent in the target compound could affect GST binding affinity or catalytic efficiency .

Analog III from Leukotriene C4 Synthase Study

• Structure: (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2-hydroxy-4-phenylbutylthio)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid.
• Key Differences : A bulkier 2-hydroxy-4-phenylbutylthio group replaces the target compound’s 1-hydroxypropan-2-ylsulfanyl.
• This analog was studied for leukotriene C4 synthase interaction, suggesting anti-inflammatory applications. The target compound’s shorter, hydroxylated chain may favor different enzyme interactions or solubility profiles .

Purinyl-Ethylsulfanyl Analog

• Structure: (2S)-2-amino-5-[[(2R)-3-[2-(2-amino-6-oxo-3H-purin-7-yl)ethylsulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid.
• Key Differences : Incorporates a purine ring via ethylsulfanyl linkage.
• Molecular weight (484.49 g/mol) is higher than typical GSH analogs, which may affect biodistribution. The target compound lacks this aromatic system, likely favoring different biological targets .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Group	Known Activity/Application
Target Compound	C₁₃H₂₂N₄O₈S*	~406.4 (estimated)	1-hydroxypropan-2-ylsulfanyl	Hypothesized antioxidant/GST interaction
Glutathione (GSH)	C₁₀H₁₇N₃O₆S	307.32	Sulfanyl (-SH)	Antioxidant, GST cofactor
Analog III (Leukotriene Study)	C₂₀H₂₈N₄O₇S	468.52	2-hydroxy-4-phenylbutylthio	Leukotriene synthase interaction
Purinyl-Ethylsulfanyl Analog	C₁₇H₂₄N₈O₇S	484.49	Purinyl-ethylsulfanyl	Structural similarity to nucleosides

*Estimated based on structural analysis.

Research Findings and Implications

• Enzyme Interactions : GST isoforms (e.g., GSTA1-1, GSTM1-1) show varying efficiency in conjugating thioether-containing compounds like busulfan . The target compound’s hydroxypropan-2-ylsulfanyl group may influence its affinity for these enzymes compared to GSH.
• Antioxidant Potential: Unlike GSH, the modified thioether group may reduce the compound’s ability to participate in redox cycling but could enhance stability against oxidation .

Q & A

Q. What are the key considerations for synthesizing this compound while preserving stereochemical integrity?

The compound’s synthesis requires strict stereochemical control due to multiple chiral centers. Solid-phase peptide synthesis (SPPS) is a preferred method, using tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) protecting groups to prevent undesired side reactions during amino acid coupling. For example, the (2R)-configured carboxymethylamino group must be selectively activated and coupled to the (2S)-amino backbone. Reaction progress should be monitored via thin-layer chromatography (TLC) or LC-MS to ensure intermediate purity .

Q. Which analytical techniques are critical for confirming the compound’s structure and purity?

• NMR Spectroscopy : 1H and 13C NMR resolve stereochemistry and verify functional groups (e.g., hydroxypropan-2-ylsulfanyl and carboxymethylamino).
• Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., [M+H]+ or [M+Na]+ ions) and fragmentation patterns.
• HPLC : Reverse-phase HPLC with UV detection (e.g., at 214 nm for amide bonds) assesses purity (>95% recommended for biochemical assays). A retention time (rt) of ~6.34 min under gradient conditions is typical for similar peptides .

Q. How can researchers screen this compound’s basic biological activity?

Initial screening should focus on enzyme inhibition assays (e.g., proteases or oxidoreductases) due to its peptide-like structure. Use fluorogenic or chromogenic substrates to quantify inhibition constants (Ki). For example, UV-Vis spectroscopy can track substrate depletion at 405 nm for nitroaniline-based assays. Dose-response curves (0.1–100 µM) and IC50 calculations are standard .

Advanced Research Questions

Q. How can contradictory data regarding this compound’s enzyme inhibition potency be resolved?

Contradictions may arise from assay conditions (e.g., buffer pH, ionic strength) or enzyme isoforms. To resolve discrepancies:

• Perform orthogonal assays (e.g., surface plasmon resonance [SPR] for binding affinity vs. kinetic assays for catalytic inhibition).
• Validate results across multiple enzyme sources (e.g., recombinant vs. tissue-extracted).
• Use molecular docking to predict binding modes and identify critical residues influencing activity .

Q. What computational strategies are effective for modeling this compound’s interactions with biological targets?

• Molecular Dynamics (MD) Simulations : Simulate ligand-protein interactions in explicit solvent (e.g., TIP3P water) to assess stability of hydrogen bonds with catalytic residues.
• Quantum Mechanics/Molecular Mechanics (QM/MM) : Analyze electronic interactions at the active site, particularly for the hydroxypropan-2-ylsulfanyl group’s role in transition-state stabilization.
• Free Energy Perturbation (FEP) : Compare binding affinities of stereoisomers to rationalize selectivity .

Q. How can synthesis yield be optimized without compromising stereochemical purity?

• Optimize Coupling Reagents : Use HATU or PyBOP instead of DCC for higher efficiency in SPPS.
• Temperature Control : Perform couplings at 0–4°C to minimize epimerization.
• Protecting Group Strategy : Use orthogonal protection (e.g., Alloc for side chains) to enable selective deprotection. Post-synthesis, purify via preparative HPLC with a C18 column and 0.1% TFA/acetonitrile gradient .

Methodological Notes

• Data Reproducibility : Replicate synthesis and assays ≥3 times; report mean ± SD.
• Spectral Data Interpretation : Cross-reference NMR shifts with databases (e.g., PubChem) and assign using 2D experiments (COSY, HSQC) .
• Ethical Compliance : Adhere to institutional guidelines for handling bioactive compounds; avoid human/animal testing without approvals .